Cas no 2172218-64-1 (2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid)

• Product Name: 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid
• CAS No: 2172218-64-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6062682
• PubChem ID: 165510519
• Update Time: 2025-05-19

2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid
• EN300-1547261
• 2-(N-ethyl-1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)acetic acid
• 2172218-64-1

• Inchi： 1S/C26H30N2O6/c1-2-28(14-23(29)30)24(31)26(12-7-13-33-17-26)16-27-25(32)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22H,2,7,12-17H2,1H3,(H,27,32)(H,29,30)
• InChI Key： ABRHGFMYPFSXQH-UHFFFAOYSA-N
• SMILES： O1CCCC(C(N(CC(=O)O)CC)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid

2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid: A Comprehensive Guide to CAS 2172218-64-1

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid (CAS 2172218-64-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a crucial role in peptide synthesis and drug discovery, making it a valuable tool for researchers worldwide.

The molecular structure of 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid combines several important functional groups that contribute to its unique properties. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it offers excellent stability during synthesis while being easily removable under mild basic conditions. This characteristic makes the compound particularly useful in solid-phase peptide synthesis (SPPS), a technique that has gained tremendous popularity in recent years due to its efficiency in producing complex peptides.

Recent advancements in peptide-based therapeutics have brought compounds like CAS 2172218-64-1 into the spotlight. With the growing interest in targeted drug delivery systems and bioconjugation techniques, researchers are increasingly exploring the potential of this Fmoc-protected building block. Its ability to incorporate specific structural motifs into peptide chains makes it invaluable for developing novel pharmaceutical intermediates and biologically active compounds.

The synthesis and application of 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid align perfectly with current trends in green chemistry and sustainable pharmaceutical production. Many researchers are investigating how such protected amino acid derivatives can contribute to more efficient synthetic routes with reduced environmental impact. This focus on sustainability has become particularly relevant as the pharmaceutical industry faces increasing pressure to develop eco-friendly synthesis methods.

From a technical perspective, the oxan-3-yl moiety in CAS 2172218-64-1 provides interesting conformational properties that can influence the secondary structure of resulting peptides. This characteristic has attracted attention from scientists working on peptide foldamers and structural mimics of biological macromolecules. The compound's versatility makes it suitable for various applications in medicinal chemistry and biomaterials development.

Quality control and analytical characterization of 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical research and bioconjugation applications. The growing demand for high-purity peptide synthesis building blocks has made reliable analytical protocols increasingly important.

Storage and handling of CAS 2172218-64-1 require standard laboratory precautions for amino acid derivatives. While not classified as hazardous, proper storage conditions (typically cool and dry environments) help maintain the compound's stability over extended periods. This consideration is particularly important for research laboratories that maintain inventories of Fmoc-protected compounds for ongoing synthetic projects.

The market for specialized peptide synthesis reagents like 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid has seen steady growth, driven by expanding applications in drug discovery and biotechnology. Pharmaceutical companies and academic research institutions alike are investing in high-quality building blocks to support their peptide-based research programs. This trend reflects the broader shift toward biologically derived therapeutics in modern medicine.

Future research directions for compounds like CAS 2172218-64-1 may explore their potential in emerging fields such as peptide nanomaterials and smart drug delivery systems. The unique structural features of this Fmoc-protected derivative offer numerous possibilities for creating novel molecular architectures with tailored properties. As synthetic methodologies continue to advance, we can expect to see even more innovative applications for this versatile amino acid building block.

For researchers considering 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid for their projects, it's essential to consult recent literature on Fmoc chemistry and peptide coupling strategies. The compound's performance can be optimized by understanding its reactivity patterns and compatibility with various solid-phase synthesis resins and coupling reagents. Such knowledge contributes to more efficient synthetic routes and higher yields of target peptides.

In conclusion, 2-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)acetic acid (CAS 2172218-64-1) represents an important tool in modern peptide chemistry and pharmaceutical research. Its combination of protective group chemistry, structural features, and synthetic versatility makes it valuable for diverse applications ranging from drug development to materials science. As research in these areas continues to advance, the significance of such specialized amino acid derivatives is likely to grow even further.